N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide

• IUPAC Name: N'-[2-(3,4-dimethoxyphenyl)acetyl]furan-2-carbohydrazide
• InChI: InChI=1S/C15H16N2O5/c1-20-11-6-5-10(8-13(11)21-2)9-14(18)16-17-15(19)12-4-3-7-22-12/h3-8H,9H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: KOBCQXCSRDZGIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NNC(=O)C2=CC=CO2)OC
• Molecular Formula: C15H16N2O5
• Molecular Weight: 304.30 g/mol

Description

N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide, also known as DMF, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. DMF belongs to the class of furohydrazides, which are known for their anti-inflammatory and anticancer activities.

Mechanism of Action

The exact mechanism of action of N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide is not fully understood. However, it is believed that N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide exerts its therapeutic effects by modulating the immune system and reducing oxidative stress. N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for the induction of antioxidant and detoxification enzymes. N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has also been shown to inhibit the nuclear factor kappa B (NF-κB) pathway, which is responsible for the induction of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and apoptosis. N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has also been shown to increase the levels of glutathione, a potent antioxidant, and reduce the levels of reactive oxygen species (ROS). N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has been shown to modulate the immune system by reducing the levels of pro-inflammatory cytokines and increasing the levels of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has been extensively studied in various animal models and in vitro systems, which makes it a well-established compound for research purposes. However, N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide also has some limitations. It is a relatively new compound and its long-term effects are not fully understood. N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has also been shown to have some toxic effects at high doses.

Future Directions

There are several future directions for the research on N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide. One direction is to investigate its potential therapeutic properties in various human diseases. N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has shown promising results in animal models of diseases such as multiple sclerosis, Alzheimer's disease, Parkinson's disease, and cancer. Further studies are needed to determine its efficacy and safety in human trials. Another direction is to investigate the mechanism of action of N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide in more detail. Understanding the exact mechanism of action of N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide will help in the development of more specific and effective therapies. Finally, it is important to investigate the long-term effects of N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide on human health.

Synthesis Methods

N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide can be synthesized by the reaction of 3,4-dimethoxybenzoyl chloride with furoic hydrazide in the presence of a base such as triethylamine. The reaction takes place at room temperature and the yield of N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide is high. The purity of N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and anticancer activities. N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has been tested in various animal models of diseases such as multiple sclerosis, Alzheimer's disease, Parkinson's disease, and cancer. N'-[2-(3,4-dimethoxyphenyl)acetyl]-2-furohydrazide has also been tested in vitro for its ability to modulate the immune system and inhibit the growth of cancer cells.